Sodium hexafluoroacetylacetonate

• IUPAC Name: sodium;(Z)-1,1,1,5,5,5-hexafluoro-4-oxopent-2-en-2-olate
• InChI: InChI=1S/C5H2F6O2.Na/c6-4(7,8)2(12)1-3(13)5(9,10)11;/h1,12H;/q;+1/p-1/b2-1-
• InChI Key: AWUDPEKDPFGDOP-ODZAUARKSA-M
• Canonical SMILES: C(=C(C(F)(F)F)[O-])C(=O)C(F)(F)F.[Na+]
• Isomeric SMILES: C(=C(/C(F)(F)F)\[O-])\C(=O)C(F)(F)F.[Na+]
• Molecular Formula: C5HF6NaO2
• Molecular Weight: 230.04 g/mol
• CAS RN: 22466-49-5

Description

Sodium hexafluoroacetylacetonate is a chemical compound that forms metal-chelate complexes with Cu (II), Ni (II), Co (II), Nd (III), Rh (III), Fe (III), and Cr (III). It has been recently employed in the solid-phase synthesis of chromium β-diketonates, in the preparation of novel catalytic ruthenium diphosphine complexes, and in the preparation of a series of new copper chemical vapor deposition (CVD) precursors.

Synthesis Analysis

The synthesis of this compound involves the use of hexafluoroacetylacetone. When the synthesis is performed in diethyl ether, a temperature elevation to 35 °C results in the inclusion of products of hexafluoroacetylacetone hydration or its cleavage into the composition of the formed complexes.

Molecular Structure Analysis

The molecular structure of this compound is represented by the linear formula NaC5HF6O2. The number of electrons in each of Sodium’s shells is [2, 8, 1] and its electron configuration is [Ne] 3s 1.

Physical And Chemical Properties Analysis

This compound is a powder or crystal in form. It has a molecular weight of 230.04. The compound’s SMILES string is [Na+]. [O-]\C(=C/C(=O)C(F)(F)F)C(F)(F)F.

Scientific Research Applications

Thin Film Synthesis

Sodium hexafluoroacetylacetonate is utilized in the synthesis of upconverting films. Catalano et al. (2017) employed this compound along with rare earth complexes in the fabrication of hexagonal phase NaYF4:Yb3+,Er3+ upconverting films via a sol-gel method (Catalano et al., 2017).

Sodium-Rare Earth Metal Fluorides

Barry et al. (2016) discussed heterometallic single-source precursors, including this compound, for sodium-rare earth metal fluorides. These precursors are volatile, stable in open air, and used for phase-pure sodium-rare earth metal fluorides (Barry et al., 2016).

Ligand for Metal Complexes

DuChane and Merola (2020) explored this compound as a ligand for pentamethylcyclopentadienyl rhodium and iridium complexes. Their study revealed a variety of unexpected products, including an intriguing Ir3Na1O4 cubane structure (DuChane & Merola, 2020).

Chemical Vapor Deposition

Lingg et al. (1992) used this compound in the chemical vapor deposition of sodium fluoride thin films. They found that the best quality films were obtained using this precursor at specific substrate temperatures (Lingg et al., 1992).

Mechanism of Action

Sodium hexafluoroacetylacetonate has been employed in the solid-phase synthesis of chromium β-diketonates, in the preparation of novel catalytic ruthenium diphosphine complexes, and in the preparation of a series of new copper chemical vapor deposition (CVD) precursors.

Safety and Hazards

Sodium hexafluoroacetylacetonate is classified as a skin irritant (Category 2), eye irritant (Category 2A), and specific target organ toxicity - single exposure (Category 3), Respiratory system. It may cause skin irritation, serious eye irritation, and respiratory irritation.

Future Directions

Sodium hexafluoroacetylacetonate has been recently employed in the solid-phase synthesis of chromium β-diketonates, in the preparation of novel catalytic ruthenium diphosphine complexes, and in the preparation of a series of new copper chemical vapor deposition (CVD) precursors. This suggests that it could have potential applications in the field of material science and catalysis.

Q & A

Q1: What makes sodium hexafluoroacetylacetonate suitable as a precursor for fluoride materials?

A1: this compound, particularly its adduct with tetraglyme (Na(hfa)·tetraglyme), exhibits favorable properties as a precursor for synthesizing fluoride materials like NaF. This adduct is advantageous due to its ease of synthesis, good solubility in common solvents, and its ability to decompose cleanly at relatively low temperatures, leaving behind the desired fluoride material [].

Q2: How does the structure of this compound change when complexed with different glyme molecules?

A2: The structure of this compound complexes varies significantly depending on the glyme molecule it coordinates with. For instance, when complexed with diglyme, it forms an ionic oligomeric structure, [Na4(hfa)6]2−•2[Na(diglyme2]+. Conversely, with tetraglyme, a mononuclear seven-coordinated complex, Na(hfa)•tetraglyme, is formed []. Interestingly, it doesn't react with monoglyme, and with triglyme, it forms a liquid adduct []. These structural variations highlight the influence of glyme size and coordination ability on the final complex structure.

Q3: Can you elaborate on the applications of this compound in material science?

A3: this compound, specifically the Na(hfa)·tetraglyme adduct, has proven valuable in material science, particularly in the synthesis of thin films. For instance, it has been successfully employed in both low-pressure metalorganic chemical vapor deposition (MOCVD) and sol-gel/spin-coating techniques for producing NaF films []. These films, especially those doped with lanthanide ions like Yb3+ and Er3+, hold promise for applications in photonics, particularly as upconversion materials [].

Q4: How does this compound interact with copper(I) complexes, and what is the structural outcome?

A4: this compound reacts with copper(I) complexes containing tri(1-cyclohepta-2,4,6-trienyl)phosphane ligands, like CuCl[P(C7H7)3], to form complexes with varying stoichiometries depending on the reaction conditions []. In a 1:1 ratio, a distorted pseudo-trigonal copper(I) complex is formed, with the hexafluoroacetylacetonate acting as a bidentate ligand. Interestingly, one cyclohepta-2,4,6-trienyl substituent interacts weakly with the copper center through its central C=C bond []. In a 1:2 ratio, a pseudo-tetrahedral copper(I) complex is formed with relatively longer Cu-P and Cu-O bonds []. These findings shed light on the coordination chemistry of this compound with copper(I) complexes and its influence on the resulting structures.

Q5: Beyond material science, are there any other noteworthy applications of this compound complexes?

A5: While heavily researched in material science, this compound complexes also exhibit intriguing interactions with macrocycles. For instance, it forms unique complexes with 1-aza-15-crown-5 [, ]. These findings suggest potential applications in areas like separation science, where selective complexation of metal ions using macrocycles is crucial.